Cas no 88221-78-7 (Benzenepropanoic acid, alpha-(4-cyclohexylphenyl)-beta-hydroxy-, (R*,R*)-(+)-)

• Product Name: Benzenepropanoic acid, alpha-(4-cyclohexylphenyl)-beta-hydroxy-, (R*,R*)-(+)-
• CAS No: 88221-78-7
• MF: C₂₁H₂₄O₃
• MW: 324.413466453552
• CID: 732594
• Update Time: 2023-08-03

Benzenepropanoic acid, alpha-(4-cyclohexylphenyl)-beta-hydroxy-, (R*,R*)-(+)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(4-cyclohexylphenyl)-b-hydroxy-, (aR,bS)-rel-(-)-
• threo-(+)-2-(p-Cyclohexylphenyl)-3-phenylhydracrylic acid
• Hydracrylic acid, 2-(p-cyclohexylphenyl)-3-phenyl-, (R*,R*)-(+)-
• Acido treo-(+)-2-(4-cicloesilfenil)-3-fenil-3-idrossipropionico [Italian]
• Hydracrylic acid, 2-(p-cyclohexylphenyl)-3-phenyl-, (R*,S*)-(-)-
• Benzenepropanoic acid, alpha-(4-cyclohexylphenyl)-beta-hydroxy-, (R*,S*)-(-)-
• Benzenepropanoic acid, alpha-(4-cyclohexylphenyl)-beta-hydroxy-, (R*,R*)-(+)-
• Acido eritro-(-)-2-(4-cicloesilfenil)-3-fenil-3-idrossipropionico [Ita

• Inchi： 1S/C21H24O3/c22-20(18-9-5-2-6-10-18)19(21(23)24)17-13-11-16(12-14-17)15-7-3-1-4-8-15/h2,5-6,9-15,19-20,22H,1,3-4,7-8H2,(H,23,24)/t19-,20+/m1/s1
• InChI Key： HUVZVHSLWSFPAU-UXHICEINSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@H](C(=O)O)C1C=CC(=CC=1)C1CCCCC1
• BRN： 5979036

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5